Cas no 1550730-34-1 (5-Methyl-5,8-diazaspiro[3.5]nonane)

• Product Name: 5-Methyl-5,8-diazaspiro[3.5]nonane
• CAS No: 1550730-34-1
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5790699
• PubChem ID: 84020677
• Update Time: 2025-10-18

5-Methyl-5,8-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• EN300-4706282
• SCHEMBL14826665
• AKOS023777734
• 1550730-34-1
• 5-methyl-5,8-diazaspiro[3.5]nonane
• 5,8-Diazaspiro[3.5]nonane, 5-methyl-
• 5-Methyl-5,8-diazaspiro[3.5]nonane

• Inchi： 1S/C8H16N2/c1-10-6-5-9-7-8(10)3-2-4-8/h9H,2-7H2,1H3
• InChI Key： USODSUHAPJYOJV-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC21CCC2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 198.0±8.0 °C(Predicted)
• pka: 11.58±0.20(Predicted)

Additional information on 5-Methyl-5,8-diazaspiro[3.5]nonane

Research Brief on 5-Methyl-5,8-diazaspiro[3.5]nonane (CAS: 1550730-34-1) in Chemical Biology and Pharmaceutical Applications

5-Methyl-5,8-diazaspiro[3.5]nonane (CAS: 1550730-34-1) is a spirocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique spirocyclic scaffold, which is increasingly recognized for its ability to modulate biological targets with high specificity. Recent studies have explored its utility as a versatile building block in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors, GPCR modulators, and epigenetic regulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 5-Methyl-5,8-diazaspiro[3.5]nonane derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The study highlighted the compound's ability to enhance binding affinity and selectivity, attributed to its rigid spirocyclic structure. Molecular docking simulations revealed that the compound's conformation optimally fits the ATP-binding pocket of CDK2, suggesting its potential in cancer therapy. These findings were further validated by in vitro assays showing nanomolar inhibitory activity against CDK2/cyclin E complexes.

Another notable application of 5-Methyl-5,8-diazaspiro[3.5]nonane is in the field of central nervous system (CNS) drug development. A 2022 publication in ACS Chemical Neuroscience reported its use as a key intermediate in the synthesis of sigma-1 receptor ligands. The study emphasized the compound's ability to cross the blood-brain barrier (BBB), a critical property for CNS-targeted therapeutics. Preclinical trials in rodent models demonstrated promising results in neuroprotection and cognitive enhancement, positioning it as a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent advancements in synthetic methodologies have also expanded the accessibility of 5-Methyl-5,8-diazaspiro[3.5]nonane. A 2023 Nature Communications paper detailed a novel catalytic asymmetric synthesis route, achieving enantiomeric excess (ee) values exceeding 99%. This breakthrough addresses previous challenges in stereocontrol and scalability, paving the way for industrial-scale production. The paper also highlighted the compound's compatibility with late-stage functionalization, enabling rapid diversification for structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, 5-Methyl-5,8-diazaspiro[3.5]nonane has shown promise in chemical biology as a molecular probe. Researchers have utilized its scaffold to develop fluorescent and photoaffinity labels for target identification and validation. A 2024 study in Angewandte Chemie demonstrated its application in proteomics, where derivatives were used to map protein-protein interaction networks in live cells. This approach provided unprecedented insights into dynamic cellular processes, underscoring the compound's versatility beyond traditional drug discovery.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-Methyl-5,8-diazaspiro[3.5]nonane-based compounds. Recent computational studies have focused on predicting metabolic stability and toxicity profiles using machine learning models. Early results suggest that strategic modifications to the core structure could mitigate potential issues such as hepatic clearance while maintaining target engagement. These efforts are critical for advancing lead compounds into clinical development.

In conclusion, 5-Methyl-5,8-diazaspiro[3.5]nonane (CAS: 1550730-34-1) represents a compelling case study in modern drug discovery. Its unique structural features, combined with recent synthetic and application breakthroughs, position it as a valuable scaffold across multiple therapeutic areas. Ongoing research continues to uncover new dimensions of its utility, from targeted therapies to chemical biology tools. As the field progresses, this compound is likely to play an increasingly prominent role in addressing unmet medical needs through innovative molecular design.